Cas no 374790-91-7 ((R)-(+)-N-(3-Pentyl)-1-phenylethylamine Hydrochloride)

• Product Name: (R)-(+)-N-(3-Pentyl)-1-phenylethylamine Hydrochloride
• CAS No: 374790-91-7
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• MDL: MFCD06199156
• CID: 92818
• PubChem ID: 22831493
• Update Time: 2025-04-18

(R)-(+)-N-(3-Pentyl)-1-phenylethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-N-(3-Pentyl)-1-phenylethylamine hydrochloride
• (R)-N-(1-Ethylpropyl)-1-phenylethylamine hydrochloride
• (R)-(+)-N-(3-Pentyl)-1-phenylethylamine hydrochloride
• (R)-N-(1-Ethylpropyl)-1-phenylethylamineHCl
• 374790-91-7
• MFCD06199156
• CS-0451800
• (pentan-3-yl)[(1R)-1-phenylethyl]amine hydrochloride
• N-[(1R)-1-phenylethyl]pentan-3-amine;hydrochloride
• (R)-N-(1-Phenylethyl)pentan-3-amine hydrochloride
• (R)-N-(1-Phenylethyl)pentan-3-aminehydrochloride
• (R)-(+)-N-(3-Pentyl)-1-phenylethylamine Hydrochloride

• MDL： MFCD06199156
• Inchi： 1S/C13H21N.ClH/c1-4-13(5-2)14-11(3)12-9-7-6-8-10-12;/h6-11,13-14H,4-5H2,1-3H3;1H/t11-;/m1./s1
• InChI Key： RKPRPVRHVBFULB-RFVHGSKJSA-N
• SMILES： Cl.N([C@H](C)C1C=CC=CC=1)C(CC)CC

Computed Properties

• Exact Mass: 227.14400
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: White solid
• Melting Point: 232-234°C
• PSA: 12.03000
• LogP: 4.71870
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic

(R)-(+)-N-(3-Pentyl)-1-phenylethylamine Hydrochloride Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36